1-Methyl-1H-benzo[D]imidazol-2-YL(phenyl)phosphinic acid

• IUPAC Name: (1-methylbenzimidazol-2-yl)-phenylphosphinic acid
• InChI: InChI=1S/C14H13N2O2P/c1-16-13-10-6-5-9-12(13)15-14(16)19(17,18)11-7-3-2-4-8-11/h2-10H,1H3,(H,17,18)
• InChI Key: BWJZHTJXOGNWEY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1P(=O)(C3=CC=CC=C3)O
• Molecular Formula: C14H13N2O2P
• DSSTOX Substance ID: DTXSID00353028
• Molecular Weight: 272.24 g/mol
• CAS No.: 172753-91-2

Description

1-Methyl-1H-benzo[D]imidazol-2-YL(phenyl)phosphinic acid, also known as JNJ-16259685, is a compound that has been extensively studied for its potential therapeutic applications. It is a potent and selective antagonist of the G protein-coupled receptor 40 (GPR40), which is involved in glucose homeostasis and insulin secretion.

Scientific Research Applications

• Synthetic Approaches in Chemistry : The compound is used in synthetic chemistry. For example, Komarov et al. (1998) described the synthetic approaches to 1H-imidazol-2-yl and 1H-benzoimidazol-2-yl phosphinic and phosphonic acids and their derivatives, which are based on the phosphorylation of N-protected heterocycles (Komarov et al., 1998).

• Antimicrobial Applications : Several studies have investigated the antimicrobial properties of compounds derived from 1-Methyl-1H-benzo[D]imidazol-2-YL(phenyl)phosphinic acid. Desai et al. (2011) examined the antimicrobial screening of novel synthesized benzimidazole nucleus containing 4-oxo-thiazolidine derivatives, indicating their potential in this area (Desai et al., 2011).

• Corrosion Inhibition : The compound and its derivatives have been studied for their role in corrosion inhibition. Yadav et al. (2015) synthesized amino acid compounds, including derivatives of 1H-benzo[D]imidazole, and studied them as inhibitors for steel corrosion in acidic solutions (Yadav et al., 2015).

• Pharmacological Research : The compound's derivatives have been synthesized and evaluated for various pharmacological activities, including anticancer properties. For instance, Karthikeyan et al. (2017) synthesized novel substituted 2-(phenyl)-3H-benzo[d]imidazole-5-carboxylic acids and its methyl esters and examined them for their antiproliferative effects against breast cancer cell lines (Karthikeyan et al., 2017).

• Chemical Characterization and Synthesis : The compound and its derivatives have been a focus in the field of chemical synthesis and characterization. Richter et al. (2023) reported on the crystal and molecular structures of methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate, a compound related to this compound (Richter et al., 2023).

Mechanism of Action

Target of Action

It’s worth noting that imidazole-containing compounds, which include this compound, have been found to exhibit a broad range of biological activities . They are known to interact with various targets, including enzymes, receptors, and DNA, depending on their specific structures and functional groups .

Mode of Action

For instance, some imidazole derivatives can inhibit quorum sensing, a cell-to-cell signaling mechanism used by bacterial populations . This inhibition can combat bacterial virulence without affecting the viability of the organism .

Biochemical Pathways

For instance, some imidazole derivatives can inhibit the biosynthesis of autoinducers in Pseudomonas aeruginosa, affecting the transcription of virulence genes .

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents, which can influence its absorption and distribution . The metabolism and excretion of this compound would depend on its specific structure and the functional groups present.

Result of Action

Imidazole derivatives are known to exhibit various biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole derivatives .